N-1-adamantyl-N'-(3,4-dichlorophenyl)urea

• IUPAC Name: 1-(1-adamantyl)-3-(3,4-dichlorophenyl)urea
• InChI: InChI=1S/C17H20Cl2N2O/c18-14-2-1-13(6-15(14)19)20-16(22)21-17-7-10-3-11(8-17)5-12(4-10)9-17/h1-2,6,10-12H,3-5,7-9H2,(H2,20,21,22)
• InChI Key: NBZWFYFGXATCDS-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C17H20Cl2N2O
• Molecular Weight: 339.3 g/mol

Description

N-1-adamantyl-N'-(3,4-dichlorophenyl)urea, also known as Adu, is a chemical compound that has been extensively studied for its potential therapeutic applications. Adu belongs to the class of urea derivatives and has been shown to exhibit potent antiproliferative activity against various cancer cell lines.

Mechanism of Action

The mechanism of action of N-1-adamantyl-N'-(3,4-dichlorophenyl)urea is not fully understood. However, studies have shown that this compound inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and transcription. This compound also inhibits the activity of the enzyme tubulin, which is involved in cell division. These activities of this compound lead to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antiproliferative activity against cancer cells. Moreover, this compound has been found to induce apoptosis in cancer cells, which is a key mechanism for the elimination of cancer cells. This compound has also been shown to inhibit the growth of tumor xenografts in animal models. However, the biochemical and physiological effects of this compound on normal cells are not fully understood.

Advantages and Limitations for Lab Experiments

N-1-adamantyl-N'-(3,4-dichlorophenyl)urea has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. This compound also exhibits potent antiproliferative activity against cancer cells, making it a valuable tool for cancer research. However, this compound has some limitations for lab experiments. It has been shown to exhibit toxicity towards normal cells, which limits its use in in vivo experiments. Moreover, the mechanism of action of this compound is not fully understood, which limits its use in mechanistic studies.

Future Directions

There are several future directions for the research on N-1-adamantyl-N'-(3,4-dichlorophenyl)urea. First, further studies are needed to elucidate the mechanism of action of this compound. Second, studies are needed to investigate the potential of this compound as a therapeutic agent for cancer treatment. Third, studies are needed to investigate the toxicity of this compound towards normal cells and its potential side effects. Fourth, studies are needed to investigate the potential of this compound as a tool for cancer diagnosis and imaging. Fifth, studies are needed to investigate the potential of this compound as a tool for drug delivery. Overall, the research on this compound has the potential to lead to the development of new and effective cancer therapies.

Scientific Research Applications

N-1-adamantyl-N'-(3,4-dichlorophenyl)urea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to inhibit the growth of tumor xenografts in animal models. Moreover, this compound has been found to induce apoptosis in cancer cells, which is a key mechanism for the elimination of cancer cells.